2-Amino-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C17H17N3O3/c18-15-9-13(17(22)23)14(10-19-15)11-4-3-5-12(8-11)16(21)20-6-1-2-7-20/h3-5,8-10H,1-2,6-7H2,(H2,18,19)(H,22,23)
• InChI Key: YODIZSVANOGPDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CN=C(C=C3C(=O)O)N
• Molecular Formula: C17H17N3O3
• DSSTOX Substance ID: DTXSID30688375
• Molecular Weight: 311.33 g/mol
• CAS RN: 1261967-37-6

Description

2-Amino-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, or 2-APICA, is a synthetic compound that has been used in scientific research for a variety of applications. It is a member of the pyrrolidinylcarbonylphenylisonicotinic acid family of compounds, which are derivatives of the naturally occurring compound isonicotinic acid. This family of compounds has been studied for its potential to be used as an anti-inflammatory, anti-cancer, and anti-bacterial agent. 2-APICA is one of the most widely studied members of this family due to its unique properties and potential for use in laboratory experiments.

Scientific Research Applications

2-APICA has been studied for a variety of applications in scientific research. It has been investigated as an anti-inflammatory agent and has been shown to reduce inflammation in animal models of arthritis. It has also been studied for its potential anti-cancer properties and has been shown to inhibit the growth of various cancer cell lines in vitro. Additionally, 2-APICA has been studied for its anti-bacterial properties and has been shown to inhibit the growth of a variety of bacterial species in vitro.

Mechanism of Action

The exact mechanism of action of 2-APICA is not yet fully understood. However, it is believed to act by interacting with various cellular targets, including enzymes, receptors, and transporters. It is thought to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. Additionally, it is believed to interact with certain receptors, such as the G-protein-coupled receptor GPR55, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
2-APICA has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain, as well as to inhibit the growth of various cancer cell lines in vitro. Additionally, it has been shown to inhibit the growth of a variety of bacterial species in vitro. In humans, it has been shown to reduce inflammation and pain, as well as to improve overall quality of life.

Advantages and Limitations for Lab Experiments

The use of 2-APICA in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying various biological processes. However, there are also some limitations to using 2-APICA in laboratory experiments. It is not very soluble in water, and it can be difficult to dissolve in aqueous solutions. Additionally, it can be toxic at high concentrations and can cause skin irritation.

Future Directions

There are a number of potential future directions for the use of 2-APICA in scientific research. One potential direction is to further investigate its potential anti-inflammatory, anti-cancer, and anti-bacterial properties. Additionally, it could be studied for its potential effects on other diseases, such as Alzheimer’s disease and Parkinson’s disease. Furthermore, it could be studied for its potential effects on other biological processes, such as cell signaling and gene expression. Finally, it could be studied for its potential use as a therapeutic agent in humans.

Synthesis Methods

2-APICA can be synthesized using a variety of methods. The most common method involves the reaction of 2-amino-5-(3-pyrrolidinylcarbonyl)benzoic acid with isonicotinic acid in the presence of a base. The reaction is typically carried out in aqueous solution at room temperature. The product is purified by recrystallization and can then be used in laboratory experiments.